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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pigment Red 146 (P.R. 146), a monoazo pigment belonging to the Naphthol AS pigment
category, is a significant colorant in various industrial applications. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed synthesis
protocols, and a discussion of its relevance to researchers in both materials science and the
life sciences. While primarily an industrial pigment, the structural motifs within P.R. 146,
particularly its Naphthol AS component, present areas of interest for biological research,
including potential anti-inflammatory and anticancer activities of related compounds. This
document aims to serve as a consolidated resource for professionals requiring in-depth
technical information on Pigment Red 146.

Core Molecular and Physical Data

Pigment Red 146 is chemically identified as N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-[[2-
methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-2-Naphthalenecarboxamide. Its core
guantitative data are summarized in the table below for clarity and comparative purposes.
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Property Value

Cl Name Pigment Red 146
Cl Number 12485

CAS Number 5280-68-2[1]

Molecular Formula

C33H27CIN4O6

Molecular Weight

611.04 g/mol [2]

Physical Form

Red Powder

Density 1.5 g/cm3[2]
pH Value ~7.0[2]
Oil Absorption 45 ml/100g

Heat Resistance

Stable up to 200°C

Lightfastness

Good

Synthesis of Pigment Red 146: Experimental

Protocol

The synthesis of Pigment Red 146 is a two-step process involving a diazotization reaction

followed by an azo coupling. The following is a representative experimental protocol derived

from established synthesis methodologies.

Materials and Reagents

e 3-Amino-4-methoxy-N-phenylbenzamide (Red Base KD)

Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO2)

Sodium Hydroxide (NaOH)

N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide (Naphthol AS-LC)
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e Deionized Water

e Ice

Step 1: Diazotization of the Amine

 In areaction vessel, prepare a suspension of 3-Amino-4-methoxy-N-phenylbenzamide in
deionized water and hydrochloric acid.

e Cool the mixture to 0-5°C using an ice bath with constant stirring.

e Slowly add an aqueous solution of sodium nitrite dropwise to the cooled suspension.
Maintain the temperature below 5°C throughout the addition.

» Continue stirring for 30-60 minutes after the addition is complete to ensure the full formation
of the diazonium salt solution.

Step 2: Azo Coupling

¢ In a separate vessel, dissolve N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide in
an aqueous solution of sodium hydroxide.

e Cool this alkaline solution to 5-10°C.

e Slowly add the previously prepared cold diazonium salt solution to the alkaline Naphthol AS-
LC solution with vigorous stirring.

o Ared precipitate of Pigment Red 146 will form immediately.

» Continue stirring the reaction mixture for 1-2 hours to ensure the completion of the coupling
reaction.

e The resulting pigment is then filtered, washed with water until neutral, and dried.

Experimental Workflow and Logical Relationships

The synthesis of Pigment Red 146 follows a clear and logical sequence of chemical
transformations. This workflow can be visualized as a directed graph, illustrating the
progression from starting materials to the final product.
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Caption: Synthesis Workflow for Pigment Red 146.

Relevance to Drug Development and Biological
Research

While Pigment Red 146 is primarily used as an industrial colorant and is not directly employed
in therapeutic applications, its chemical structure and the broader class of azo compounds hold
relevance for drug development professionals.

Azo Compounds in Medicine
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Historically, azo compounds have played a significant role in medicine. The discovery of
Prontosil, an azo dye, as the first commercially available antibacterial agent, was a landmark in
pharmaceutical history.[3][4] The azo linkage in Prontosil is cleaved in vivo to release the active
sulfonamide moiety. This prodrug concept, where an azo bond is used to mask an active drug
until it reaches its target, continues to be explored, particularly for colon-targeted drug delivery.

[5]

Biological Activity of Naphthol Derivatives

The Naphthol AS moiety within Pigment Red 146 is a derivative of naphthol. Naphthol and its
derivatives are a class of compounds with a wide range of reported biological activities. Studies
have shown that some naphthol derivatives possess antioxidant, antimicrobial, antiviral, and
anticancer properties.[4][6] For instance, certain naphthoquinone-naphthol derivatives have
been synthesized and evaluated for their anticancer activity against various cancer cell lines.[7]

Potential of Pigment Red 146 Precursors

Of particular interest to drug development professionals is the precursor to the Naphthol AS
component of Pigment Red 146, N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide.
Preliminary studies have suggested that this compound may possess anti-inflammatory and
anticancer properties, making it a candidate for further investigation in pharmacology and
medicinal chemistry.[8] While this does not confer biological activity to the larger, insoluble
pigment molecule itself, it highlights that the building blocks of such industrial chemicals can
have potential applications in the life sciences.

It is important to note that the toxicological profile of Pigment Red 146, like many azo dyes,
must be considered. While its low solubility may limit its bioavailability, the potential for
metabolic cleavage of the azo bond, which could release aromatic amines, is a critical aspect
of its safety assessment.[9]

Conclusion

Pigment Red 146 is a well-characterized monoazo pigment with significant industrial
applications. Its synthesis is a robust and well-understood process. For researchers and
scientists in materials science, it offers a subject for the study of color chemistry, pigment
properties, and formulation. For professionals in drug development, while the pigment itself is
not a therapeutic agent, its constituent parts and the broader chemical classes to which it
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belongs—azo dyes and naphthol derivatives—are fertile ground for the discovery of new
bioactive molecules. The potential anti-inflammatory and anticancer properties of one of its
precursors underscore the importance of interdisciplinary knowledge and the potential for
discovering valuable biological activities in compounds from diverse chemical origins. Further
research into the biological effects of the precursors and potential metabolites of Pigment Red
146 could yield interesting findings for the pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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